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A Comparative Study of Hastelloy C-22 and Inconel 625 in Chloride Environments

A Comprehensive Guide for Researchers and
Scientists

In applications where resistance to aggressive chloride-containing environments is critical, the
selection of the appropriate high-performance alloy is paramount. This guide provides an
objective comparison of two leading nickel-based alloys, Hastelloy C-22 and Inconel 625, with
a focus on their performance in chloride-rich settings. The information presented herein is
supported by experimental data to assist researchers, scientists, and drug development
professionals in making informed material choices.

Chemical Composition

The fundamental differences in the corrosion resistance of Hastelloy C-22 and Inconel 625 can
be attributed to their distinct elemental compositions. Hastelloy C-22 possesses a higher
concentration of molybdenum and tungsten, which are known to enhance resistance to pitting
and crevice corrosion. In contrast, Inconel 625 has a higher nickel content and includes
niobium, which contributes to its high-temperature strength.

Table 1: Nominal Chemical Composition of Hastelloy C-22 and Inconel 625 (% by weight)
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Hastelloy C-22 (UNS

Element Inconel 625 (UNS N06625)
N06022)

Nickel (Ni) Balance (~56) Balance (>58)

Chromium (Cr) 20.0-225 20.0-23.0

Molybdenum (Mo) 12.5-14.5 8.0-10.0

Iron (Fe) 2.0-6.0 5.0 max

Tungsten (W) 25-35

Cobalt (Co) 2.5 max 1.0 max

Niobium (Nb) + Tantalum (Ta) 3.15-4.15

Manganese (Mn) 0.5 max 0.5 max

Silicon (Si) 0.08 max 0.5 max

Carbon (C) 0.015 max 0.10 max

Vanadium (V) 0.35 max

Phosphorus (P) 0.02 max 0.015 max

Sulfur (S) 0.02 max 0.015 max

Aluminum (Al) 0.4 max

Titanium (Ti) 0.4 max

Mechanical Properties

Both alloys exhibit excellent mechanical properties, but their strengths are optimized for

different service conditions. Inconel 625 is often favored for high-temperature applications

where high strength is a primary requirement. Hastelloy C-22, while also strong, is primarily

selected for its superior corrosion resistance in a wider range of corrosive media.

Table 2: Typical Mechanical Properties of Hastelloy C-22 and Inconel 625 (Annealed

Condition)
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Property Hastelloy C-22 Inconel 625
Tensile Strength (ksi) 100 120 - 150
Yield Strength (0.2% offset,

_ 45 60 - 90
ksi)
Elongation (%) 45 30-50
Hardness (Rockwell B) 20 95

Corrosion Resistance in Chloride Environments

The primary distinction between Hastelloy C-22 and Inconel 625 lies in their performance in
chloride-containing environments, which are notorious for inducing localized corrosion such as
pitting and crevice corrosion, as well as stress corrosion cracking (SCC).

Pitting and Crevice Corrosion

Hastelloy C-22 generally demonstrates superior resistance to pitting and crevice corrosion in
oxidizing chloride solutions compared to Inconel 625.[1] This is largely due to its higher
molybdenum and tungsten content. The critical pitting temperature (CPT) and critical crevice
temperature (CCT) are key indicators of an alloy's resistance to localized corrosion. Higher
CPT and CCT values signify better resistance.

Table 3: Comparative Corrosion Performance in Chloride Environments

Parameter Hastelloy C-22 Inconel 625 Test Environment

Critical Crevice ]
Concentrated Chloride

Potential at 95°C (mV Higher Lower
Electrolytes
vs. Ag/AgCl)
Critical Crevice _ Oxidizing acids
Higher Lower o
Temperature containing FeCls

Corrosion Rate in
10% HCI at 50°C 0.4 (for C-276) 22 10% Hydrochloric Acid
(g/mz-h)
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Note: The corrosion rate data for Hastelloy is for grade C-276, which is similar to C-22 in this
environment, and is provided for comparative context.[2]

A study on the crevice corrosion resistance of these alloys in concentrated chloride solutions
from 60 to 95°C showed that air-aged Hastelloy C-22 is more resistant to crevice corrosion
than air-aged Inconel 625, as evidenced by higher critical crevice potentials.[1]

Stress Corrosion Cracking (SCC)

Both alloys possess excellent resistance to chloride-induced stress corrosion cracking.
However, under very severe conditions of high temperature and high chloride and acid
concentrations, differences in their performance can emerge.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the comparison of
Hastelloy C-22 and Inconel 625.

Critical Pitting and Crevice Temperature Testing (ASTM
G48)

The ASTM G48 standard provides methods for determining the resistance of stainless steels
and related alloys to pitting and crevice corrosion.[3][4] For nickel-based alloys like Hastelloy
C-22 and Inconel 625, Methods C (Critical Pitting Temperature) and D (Critical Crevice
Temperature) are applicable.[3][4]

Methodology:

o Test Specimen Preparation: Specimens of a standard size are prepared from the alloy being
tested. The surface is typically ground to a 120-grit finish and cleaned with acetone.

e Crevice Formers (for Method D): For crevice corrosion testing, TFE-fluorocarbon blocks are
attached to the specimen using O-rings to create a standardized crevice.

o Test Solution: A solution of 6% ferric chloride (FeCls) by weight is prepared.
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o Exposure: The specimen is immersed in the test solution for a period of 72 hours at a
constant temperature.

o Temperature Increments: The test is repeated with fresh specimens and fresh solution at
different temperatures, typically in 5°C increments.

o Evaluation: After exposure, the specimens are cleaned and inspected under a microscope.
The CPT or CCT is the lowest temperature at which pitting or crevice corrosion is observed.

Cyclic Potentiodynamic Polarization Testing (ASTM G61)

This electrochemical test is used to determine the susceptibility of an alloy to localized
corrosion in a chloride environment.[5][6][7][8][9]

Methodology:

o Electrochemical Cell Setup: A standard three-electrode electrochemical cell is used,
consisting of the test alloy as the working electrode, a saturated calomel electrode (SCE) or
Ag/AgCl as the reference electrode, and two graphite counter electrodes.

o Test Solution: A 3.5% sodium chloride (NaCl) solution is typically used. The solution is
deaerated by purging with nitrogen gas before and during the experiment.

o Potential Scan: The potential of the working electrode is scanned in the noble (positive)
direction from its open-circuit potential at a controlled rate (e.g., 0.167 mV/s).

e Scan Reversal: The scan is reversed once the current density reaches a predetermined
value.

o Data Analysis: The resulting polarization curve is analyzed to determine key parameters
such as the pitting potential (Epit) and the repassivation or protection potential (Eprot). A
more positive Epit indicates a higher resistance to pitting initiation.

Stress Corrosion Cracking Testing (ASTM G36)

ASTM G36 provides a procedure for evaluating the SCC resistance of metals and alloys in a
boiling magnesium chloride solution.[10][11]
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Methodology:

Test Specimen: U-bend specimens are commonly used to introduce a high level of stress.

Test Solution: A boiling solution of 45% magnesium chloride (MgClz2) is used, which
maintains a constant temperature of approximately 155°C.

Exposure: The stressed specimens are immersed in the boiling solution.

Inspection: The specimens are periodically removed and examined for the appearance of
cracks. The time to cracking is recorded as a measure of SCC susceptibility.

Visualizing the Experimental Workflow

The following diagram illustrates a typical experimental workflow for the comparative evaluation
of Hastelloy C-22 and Inconel 625.
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Caption: Experimental workflow for comparing the corrosion performance of Hastelloy C-22
and Inconel 625.

Conclusion

Both Hastelloy C-22 and Inconel 625 are exceptional alloys for demanding applications.
However, for service in aggressive, oxidizing chloride environments where resistance to pitting,
crevice corrosion, and stress corrosion cracking is the primary concern, Hastelloy C-22
generally offers superior performance due to its higher molybdenum and tungsten content.
Inconel 625 remains an excellent choice for applications requiring high strength at elevated
temperatures, with very good corrosion resistance in many environments. The selection
between these two alloys should be based on a thorough evaluation of the specific service
conditions, including chemical composition of the environment, temperature, and mechanical
stress.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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